Cas no 1020966-63-5 (1-(2,4-difluorophenyl)pentan-1-amine)

• Product Name: 1-(2,4-difluorophenyl)pentan-1-amine
• CAS No: 1020966-63-5
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• MDL: MFCD11148482
• CID: 5214832
• PubChem ID: 43197803
• Update Time: 2026-03-06

1-(2,4-difluorophenyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DIFLUOROPHENYL)PENTYLAMINE
• Benzenemethanamine, α-butyl-2,4-difluoro-
• 1-(2,4-difluorophenyl)pentan-1-amine

• MDL： MFCD11148482
• Inchi： 1S/C11H15F2N/c1-2-3-4-11(14)9-6-5-8(12)7-10(9)13/h5-7,11H,2-4,14H2,1H3
• InChI Key： BWGJXDWRLPCNRN-UHFFFAOYSA-N
• SMILES： NC(C1=CC=C(F)C=C1F)CCCC

Computed Properties

• Exact Mass: 199.117
• Monoisotopic Mass: 199.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Additional information on 1-(2,4-difluorophenyl)pentan-1-amine

Introduction to 1-(2,4-difluorophenyl)pentan-1-amine (CAS No. 1020966-63-5)

1-(2,4-difluorophenyl)pentan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1020966-63-5, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif—a pentyl chain attached to a benzene ring substituted with two fluorine atoms at the 2 and 4 positions—exhibits distinct chemical and pharmacological properties that make it a promising candidate for further exploration in drug discovery and development.

The synthesis of 1-(2,4-difluorophenyl)pentan-1-amine involves multi-step organic reactions, typically starting from commercially available precursors such as 2,4-difluorobenzyl halides or 2,4-difluorobenzaldehyde. The introduction of the pentyl group is commonly achieved through nucleophilic substitution or reduction reactions, depending on the chosen synthetic route. The presence of fluorine atoms at the para and ortho positions of the benzene ring enhances the compound's metabolic stability and binding affinity to biological targets, which are critical factors in pharmaceutical design.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of 1-(2,4-difluorophenyl)pentan-1-amine with greater accuracy. Molecular docking studies have revealed that this compound interacts with various enzymes and receptors, suggesting potential applications in treating inflammatory diseases, neurological disorders, and cancer. The fluorine atoms play a pivotal role in modulating these interactions by influencing electron density distribution and hydrogen bonding capabilities.

In the realm of medicinal chemistry, the development of novel fluorinated amines has been driven by their ability to improve drug efficacy and reduce side effects. 1-(2,4-difluorophenyl)pentan-1-amine is no exception, as its structural features allow for fine-tuning of biological activity. For instance, modifications to the pentyl chain can alter lipophilicity and solubility, while the aromatic ring provides a scaffold for further derivatization. These attributes make it an attractive building block for designing next-generation therapeutics.

Current research initiatives are focused on exploring the therapeutic potential of 1-(2,4-difluorophenyl)pentan-1-amine in preclinical models. Preliminary studies indicate that this compound exhibits anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, its interaction with certain neurotransmitter receptors suggests a possible role in managing neurodegenerative conditions. The growing body of evidence supporting its biological activity underscores its significance as a pharmacological entity.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts due to enhanced binding affinity and metabolic stability. In 1-(2,4-difluorophenyl)pentan-1-amine, the two fluorine atoms at the 2 and 4 positions contribute to these advantages by participating in π-stacking interactions and modulating electronic effects within the molecule. Such structural features are frequently exploited in drug design to achieve optimal pharmacokinetic profiles.

As computational methods continue to evolve, so does our ability to rationally design molecules like 1-(2,4-difluorophenyl)pentan-1-amine. Machine learning algorithms can now predict molecular properties with remarkable precision, allowing researchers to identify promising candidates for experimental validation more efficiently than ever before. This synergy between computational modeling and experimental chemistry accelerates the drug discovery process significantly.

The future prospects for 1-(2,4-difluorophenyl)pentan-1-amine are bright, particularly as more data becomes available on its biological activity and synthetic feasibility. Researchers are actively investigating its potential as an intermediate in multi-component reactions (MCRs), where it could serve as a precursor for complex heterocyclic scaffolds. Such derivatives may open up new avenues for therapeutic intervention across multiple disease areas.

In conclusion,1-(2,4-difluorophenyl)pentan-1-amine (CAS No. 1020966-63-5) represents a fascinating example of how structural modification can yield compounds with unique pharmacological properties. Its combination of a fluorinated aromatic ring and an amine functional group positions it as a valuable tool in pharmaceutical research. With ongoing studies exploring its therapeutic applications and synthetic pathways expanding its utility, this compound is poised to make significant contributions to drug development in the coming years.